2-(1,1-dioxido-2H-naphtho[1,8-cd]isothiazol-2-yl)-N-(1-phenylethyl)propanamide

• Molecular Formula: C21H20N2O3S
• Molecular Weight: 380.5 g/mol
• IUPAC Name: 2-(2,2-dioxo-2λ6-thia-3-azatricyclo[6.3.1.04,12]dodeca-1(11),4,6,8(12),9-pentaen-3-yl)-N-(1-phenylethyl)propanamide
• InChI: InChI=1S/C21H20N2O3S/c1-14(16-8-4-3-5-9-16)22-21(24)15(2)23-18-12-6-10-17-11-7-13-19(20(17)18)27(23,25)26/h3-15H,1-2H3,(H,22,24)
• InChI Key: OIZTXNCDTTTWPM-UHFFFAOYSA-N
• SMILES: CC(C1=CC=CC=C1)NC(=O)C(C)N2C3=CC=CC4=C3C(=CC=C4)S2(=O)=O

Description

2-(1,1-dioxido-2H-naphtho[1,8-cd]isothiazol-2-yl)-N-(1-phenylethyl)propanamide, also known as ND-646, is a small molecule inhibitor that has been developed as a potential therapeutic agent for various diseases.

Mechanism of Action

2-(1,1-dioxido-2H-naphtho[1,8-cd]isothiazol-2-yl)-N-(1-phenylethyl)propanamide acts as a selective inhibitor of BRD9, a protein that is part of a complex involved in the regulation of gene expression. By inhibiting BRD9, this compound can alter the expression of genes that are involved in various cellular processes, including cell growth and differentiation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In cancer cells, this compound can induce cell cycle arrest and apoptosis, leading to the inhibition of cell growth. In animal models of diabetes and obesity, this compound can improve insulin sensitivity and reduce body weight.

Advantages and Limitations for Lab Experiments

One advantage of 2-(1,1-dioxido-2H-naphtho[1,8-cd]isothiazol-2-yl)-N-(1-phenylethyl)propanamide is its selectivity for BRD9, which makes it a useful tool for studying the role of BRD9 in cellular processes. However, one limitation of this compound is its relatively low potency, which may require the use of higher concentrations in experiments.

Future Directions

There are several future directions for research on 2-(1,1-dioxido-2H-naphtho[1,8-cd]isothiazol-2-yl)-N-(1-phenylethyl)propanamide. One area of interest is the development of more potent inhibitors of BRD9 that can be used in clinical settings. Another area of interest is the investigation of the role of BRD9 in other diseases, such as neurological disorders. Additionally, the use of this compound in combination with other therapies, such as chemotherapy, is an area of potential future research.
Conclusion:
This compound is a small molecule inhibitor that has been developed as a potential therapeutic agent for various diseases. Its selectivity for BRD9 makes it a useful tool for studying the role of BRD9 in cellular processes. Further research is needed to fully understand the potential therapeutic effects of this compound and its role in the treatment of various diseases.

Synthesis Methods

The synthesis of 2-(1,1-dioxido-2H-naphtho[1,8-cd]isothiazol-2-yl)-N-(1-phenylethyl)propanamide involves a multi-step process, starting from commercially available starting materials. The first step involves the preparation of 2-hydroxy-1,4-naphthoquinone, which is then converted to 2-bromo-1,4-naphthoquinone. This intermediate is then reacted with 4-isothiocyanatobenzylamine to obtain the desired product, this compound.

Scientific Research Applications

2-(1,1-dioxido-2H-naphtho[1,8-cd]isothiazol-2-yl)-N-(1-phenylethyl)propanamide has been investigated for its potential therapeutic effects on various diseases, including cancer, diabetes, and obesity. In cancer research, this compound has been shown to inhibit the growth of cancer cells by targeting a specific protein, BRD9, which is involved in the regulation of gene expression. In diabetes and obesity research, this compound has been shown to improve insulin sensitivity and reduce body weight in animal models.